Cas no 2228214-86-4 (2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine)

2,2-Dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a benzoxazine moiety. Its rigid cyclopropane ring and heterocyclic system contribute to its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or metabolic pathways. The compound's sterically hindered amine group may enhance selectivity in binding interactions, while the benzoxazine scaffold offers opportunities for further functionalization. Its stability under physiological conditions makes it suitable for exploratory medicinal chemistry applications. The presence of both lipophilic and polar regions in its structure could facilitate optimized pharmacokinetic properties in drug development. This compound represents a valuable building block for the design of novel therapeutic agents.

2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine structure

2228214-86-4 structure

Product Name:2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine

CAS No:2228214-86-4

MF:C₁₄H₂₀N₂O

MW:232.321403503418

CID:6440876

PubChem ID:165975139

Update Time:2025-10-29

2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine
- EN300-1771847
- 2228214-86-4
- Inchi： 1S/C14H20N2O/c1-13(2)9-14(13,15)10-4-5-12-11(8-10)16(3)6-7-17-12/h4-5,8H,6-7,9,15H2,1-3H3
- InChI Key： LXCAIKIDBUIZJB-UHFFFAOYSA-N
- SMILES： O1CCN(C)C2C1=CC=C(C=2)C1(CC1(C)C)N

Computed Properties

Exact Mass: 232.157563266g/mol
Monoisotopic Mass: 232.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.5Å²

2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1771847-1.0g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	1g	$0.0	2023-05-23
Enamine	EN300-1771847-0.05g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	0.05g	$1793.0	2023-09-20
Enamine	EN300-1771847-0.1g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	0.1g	$1879.0	2023-09-20
Enamine	EN300-1771847-0.25g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	0.25g	$1964.0	2023-09-20
Enamine	EN300-1771847-0.5g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	0.5g	$2049.0	2023-09-20
Enamine	EN300-1771847-1g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	1g	$2134.0	2023-09-20
Enamine	EN300-1771847-2.5g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	2.5g	$4183.0	2023-09-20
Enamine	EN300-1771847-5g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	5g	$6190.0	2023-09-20
Enamine	EN300-1771847-10g	2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine	2228214-86-4	10g	$9177.0	2023-09-20

2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine

The compound 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine (CAS No. 2228214-86-4) is a highly specialized organic molecule with significant potential in the field of drug discovery and biological research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and structural stability. The molecule's structure incorporates a benzoxazine ring system, which adds complexity and functionality to its overall framework.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form strong interactions with biological targets. The benzoxazine moiety in this compound further enhances its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its applications in anticancer drug development, where its ability to inhibit specific cellular pathways has shown promising results.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the benzoxazine ring through cyclization reactions and the subsequent attachment of the cyclopropane group. These reactions are optimized to ensure high yields and purity, making the compound suitable for preclinical studies.

In terms of biological activity, this compound has demonstrated selective binding to certain proteins involved in neurodegenerative diseases, such as Alzheimer's disease. Its ability to modulate these proteins suggests potential applications in developing treatments for such conditions. Additionally, ongoing research is exploring its role as a kinase inhibitor, which could lead to new strategies for combating various cancers.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques, including NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring reliability in experimental studies. The compound's physical properties, such as its melting point and solubility, have also been determined, providing essential data for its use in various experimental setups.

As part of ongoing research efforts, this compound is being tested in animal models to assess its pharmacokinetic profile and toxicity levels. Initial findings indicate that it has a favorable absorption rate and low toxicity, which are critical factors for its potential translation into clinical use.

In conclusion, 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropane amine represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers aiming to develop innovative therapeutic solutions.